6-bromo-2H-chromene-3-carbonitrile
Overview
Description
6-Bromo-2H-chromene-3-carbonitrile is a chemical compound with the linear formula C10H6BrNO . It has a molecular weight of 236.07 and is typically stored at room temperature in a sealed, dry environment . It is a solid substance .
Synthesis Analysis
The synthesis of 6-bromo-2H-chromene-3-carbonitrile involves the Knoevenagel condensation reaction of 5-bromo-2-hydroxybenzaldehyde and ethyl cyanoacetate . This reaction is catalyzed by CF3COOH . Another method involves the reaction between triphenylphosphine, dimethyl acetylenedicarboxylate, and 5-bromo-2-hydroxybenzaldehyde acid in the presence of dichloromethane .Molecular Structure Analysis
The IUPAC name for this compound is 6-bromo-2H-chromene-3-carbonitrile . Its InChI code is 1S/C10H6BrNO/c11-9-1-2-10-8(4-9)3-7(5-12)6-13-10/h1-4H,6H2 .Chemical Reactions Analysis
The CN of the molecule of type A interacts with the 2H-pyran ring of the symmetry-related molecule of type B with N⋯π distance of 3.370 Å . Pyrazole derivative 12a (substituted with CONHPh group at position 3) has in vitro inhibitory activity more than pyrazole derivative 12b (substituted with Ph group at position 3) .Physical And Chemical Properties Analysis
6-Bromo-2H-chromene-3-carbonitrile has a boiling point of 360.6°C at 760 mmHg . It is a solid substance .Scientific Research Applications
Synthesis of Heterocyclic Compounds
6-bromo-2H-chromene-3-carbonitrile serves as a precursor in the synthesis of various heterocyclic compounds, which are crucial in medicinal chemistry. The compound can undergo Knoevenagel condensation reactions to form coumarins, a class of organic compounds that exhibit a wide range of biological activities .
Crystal Structure Analysis
The crystal structure of 6-bromo-2H-chromene-3-carbonitrile has been determined through single-crystal X-ray diffraction analysis. This analysis is vital for understanding the molecular and supramolecular architecture of the compound, which can influence its reactivity and interaction with other molecules .
Supramolecular Assembly
Researchers have explored the supramolecular assembly of this compound using Hirshfeld surface analysis. This technique helps in understanding the intermolecular interactions within the crystal structure, which is essential for the design of new materials and drugs .
Computational Chemistry
Computational studies on 6-bromo-2H-chromene-3-carbonitrile help in predicting its interaction energy with other molecules. This information is crucial for drug design and understanding the compound’s behavior in different chemical environments .
Green Chemistry Applications
The compound is used in green chemistry for the synthesis of bioactive pyran derivatives. These reactions are performed under environmentally friendly conditions, avoiding the use of toxic solvents and strong acids, which aligns with the principles of sustainable chemistry .
Biological Activity
6-bromo-2H-chromene-3-carbonitrile derivatives have been studied for their biological activities. They have shown promise in anti-tumor, anti-inflammatory, and anti-microbial applications, making them valuable for further pharmacological research .
Safety and Hazards
This compound is classified as dangerous, with hazard statements H301-H311-H331 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
IUPAC Name |
6-bromo-2H-chromene-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrNO/c11-9-1-2-10-8(4-9)3-7(5-12)6-13-10/h1-4H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIAGUJHXCCKDQM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=CC2=C(O1)C=CC(=C2)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50206171 |
Source
|
| Record name | 2H-1-Benzopyran-3-carbonitrile, 6-bromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50206171 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-bromo-2H-chromene-3-carbonitrile | |
CAS RN |
57543-68-7 |
Source
|
| Record name | 6-Bromo-2H-1-benzopyran-3-carbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=57543-68-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2H-1-Benzopyran-3-carbonitrile, 6-bromo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057543687 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2H-1-Benzopyran-3-carbonitrile, 6-bromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50206171 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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